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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908

The molecular weight of barium perchlorate trihydrate (Ba(ClO4)2:3H20) is 390.29 g/mol .[1]
[2] This value is derived from the sum of the atomic weights of its constituent elements.

The calculation is based on the atomic masses of barium (Ba), chlorine (Cl), oxygen (O), and
hydrogen (H). The chemical formula indicates the presence of one barium atom, two chlorine
atoms, eleven oxygen atoms, and six hydrogen atoms.

Breakdown of Elemental Composition:

Atomic Weight  Number of

Element Symbol Mass Percent
(amu) Atoms

Barium Ba 137.327[3][4][5] 1 35.19%
35.453[6][7][8][2

Chlorine Cl [OI7NEIE] 2 18.17%
[10]
15.999[11][12]

Oxygen O 11 45.09%
[13]

Hydrogen H 1.008[14][15][16] 6 1.55%

Barium perchlorate is a powerful oxidizing agent and is hygroscopic, meaning it readily absorbs
moisture from the air. It is used in pyrotechnics and as a drying agent for gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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